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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of Neodymium-143 (¹⁴³Nd) as a powerful

isotopic tracer in geological sciences. Derived from the alpha decay of Samarium-147 (¹⁴⁷Sm),

the isotopic ratio of ¹⁴³Nd to a stable Neodymium isotope, typically ¹⁴⁴Nd, provides profound

insights into the age, origin, and evolution of geological materials. This guide details the

fundamental principles of the Sm-Nd isotope system, its diverse applications, comprehensive

experimental protocols, and quantitative data for key geological reservoirs.

Fundamental Principles of the ¹⁴⁷Sm-¹⁴³Nd Isotope
System
The application of ¹⁴³Nd as a geological tracer is rooted in the long-lived radioactive decay of

¹⁴⁷Sm to ¹⁴³Nd, which has a half-life of approximately 106 billion years.[1] This long half-life

makes the system particularly suitable for dating ancient geological events and materials.[1]

The fundamental principle lies in the fact that different geological reservoirs (e.g., the Earth's

mantle and crust) possess distinct Samarium/Neodymium (Sm/Nd) ratios.
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During the formation of the continental crust from the mantle, neodymium, being a light rare

earth element (LREE), is preferentially partitioned into the crustal melt.[2] This results in the

continental crust having a lower Sm/Nd ratio compared to the mantle from which it was derived.

[3] Consequently, over geological time, the mantle develops a more "radiogenic" ¹⁴³Nd/¹⁴⁴Nd

signature (higher ratio) due to the higher proportion of parent ¹⁴⁷Sm, while the continental crust

evolves with a less radiogenic ¹⁴³Nd/¹⁴⁴Nd signature (lower ratio).

This predictable divergence in isotopic compositions allows geoscientists to trace the origin of

rocks and sediments, determine their formation ages, and understand the processes of crust-

mantle differentiation.

Epsilon Notation (εNd)
To facilitate the comparison of ¹⁴³Nd/¹⁴⁴Nd ratios from different samples and geological

reservoirs, the epsilon notation (εNd) is employed. This notation expresses the deviation of a

sample's measured ¹⁴³Nd/¹⁴⁴Nd ratio from that of a standard reference reservoir, the Chondritic

Uniform Reservoir (CHUR), which is believed to represent the primitive, undifferentiated Earth.

[4]

The εNd value is calculated as follows:

εNd = [ (¹⁴³Nd/¹⁴⁴Nd)sample / (¹⁴³Nd/¹⁴⁴Nd)CHUR - 1 ] * 10,000

Where:

(¹⁴³Nd/¹⁴⁴Nd)sample is the measured ratio in the sample.

(¹⁴³Nd/¹⁴⁴Nd)CHUR is the present-day ratio in the Chondritic Uniform Reservoir (a commonly

used value is 0.512638).[5]

Positive εNd values indicate a derivation from a source with a higher-than-chondritic Sm/Nd

ratio (like the depleted mantle), while negative εNd values suggest a source with a lower-than-

chondritic Sm/Nd ratio (like the continental crust).

Applications of Neodymium-143 in Geology
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The unique characteristics of the Sm-Nd isotope system lend it to a wide array of applications

in geology:

Geochronology: The Sm-Nd isochron method is a robust technique for dating rocks and

minerals. By analyzing multiple minerals from the same rock that have different Sm/Nd

ratios, a linear array (isochron) can be plotted on a diagram of ¹⁴³Nd/¹⁴⁴Nd versus ¹⁴⁷Sm/

¹⁴⁴Nd. The slope of this isochron is directly proportional to the age of the rock.[6] This

method is particularly effective for dating ancient igneous and metamorphic rocks.[1]

Petrogenesis and Crustal Evolution: ¹⁴³Nd isotopes are instrumental in tracing the origin and

evolution of magmas. The εNd value of an igneous rock can reveal whether it originated from

the mantle, the crust, or a mixture of both. This information is crucial for understanding

processes like magma mixing, assimilation of crustal materials, and the overall evolution of

the continental crust over geological time.

Paleoceanography and Water Mass Tracing: The dissolved ¹⁴³Nd/¹⁴⁴Nd ratio in seawater

serves as a quasi-conservative tracer for different water masses.[7] Each major ocean basin

has a distinct εNd signature, influenced by the weathering of surrounding continents. By

analyzing the Nd isotopic composition of marine sediments, scientists can reconstruct past

ocean circulation patterns, which is vital for understanding past climate change.[7][8]

Sediment Provenance Studies: The εNd signature of sedimentary rocks and sediments can

be used to identify their source regions. Since different continental landmasses have

characteristic εNd values, analyzing the Nd isotopes in a sedimentary deposit can help

determine the origin of the constituent materials and understand ancient river systems and

sediment transport pathways.

Quantitative Data: εNd Values of Major Geological
Reservoirs
The following table summarizes the typical present-day εNd values for major geological

reservoirs, providing a baseline for interpreting ¹⁴³Nd data.
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Geological Reservoir Typical εNd Value Reference(s)

Depleted Mantle (source of

MORB)
+8 to +12 [4]

Enriched Mantle (source of

OIB)
+4 to +8 [4]

Bulk Silicate Earth (BSE) /

CHUR
0 [4]

Upper Continental Crust -10 to -15 [9]

Lower Continental Crust -5 to -20 [9]

Archean Granitoids -2 to +4 [10]

Modern Seawater (Atlantic

Ocean)
-14 to -9 [7]

Modern Seawater (Pacific

Ocean)
-8 to -3 [7]

Experimental Protocols for Neodymium-143
Analysis
The precise and accurate determination of ¹⁴³Nd/¹⁴⁴Nd ratios requires meticulous laboratory

procedures to isolate neodymium from the sample matrix and to perform high-precision mass

spectrometry. The general workflow involves sample digestion, chemical separation, and

isotopic analysis.

Sample Preparation and Digestion
Sample Selection and Crushing: Representative rock or mineral samples are selected, and

any weathered surfaces are removed. The samples are then crushed into a fine powder

using a jaw crusher and a shatterbox.

Spiking and Dissolution: A precisely known amount of an isotopic tracer (a "spike") with an

artificial isotopic composition (e.g., enriched in ¹⁴⁹Sm and ¹⁵⁰Nd) is added to a weighed

aliquot of the sample powder.[11] This allows for the accurate determination of Sm and Nd
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concentrations via isotope dilution. The spiked sample is then dissolved in a mixture of

strong acids, typically hydrofluoric (HF) and nitric (HNO₃) acids, in a sealed Teflon vessel at

high temperature and pressure for several days to ensure complete dissolution.[11]

Chemical Separation of Samarium and Neodymium
To avoid isobaric interferences (elements with the same mass) during mass spectrometric

analysis, particularly from Samarium (¹⁴⁴Sm interferes with ¹⁴⁴Nd), Sm and Nd must be

chemically separated from each other and from other elements in the sample. This is typically

achieved through a multi-step ion-exchange chromatography process.

Bulk Rare Earth Element (REE) Separation: The dissolved sample solution is passed

through a cation exchange resin column (e.g., AG50W-X12). The major matrix elements are

washed away, while the REEs are retained on the resin and subsequently eluted with a

stronger acid.[11]

Separation of Nd and Sm: The collected REE fraction is then passed through a second

column containing a specialized resin that has a high affinity for specific REEs. Resins such

as Ln Resin or TODGA are commonly used to separate Nd and Sm from other REEs and

from each other.[11][12] Different acid concentrations are used to selectively elute first the

other REEs, then Nd, and finally Sm.

Mass Spectrometric Analysis
The purified Nd and Sm fractions are analyzed using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS): A small amount of the purified Nd solution is

loaded onto a metal filament (typically Rhenium). The filament is heated in the mass

spectrometer's vacuum chamber, causing the Nd to ionize. The ions are then accelerated

and separated by their mass-to-charge ratio in a magnetic field before being detected. TIMS

is known for its high precision and accuracy.[8]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): The sample

solution is introduced into a high-temperature argon plasma, which ionizes the Nd atoms.

The ions are then passed into the mass spectrometer. MC-ICP-MS offers higher sample
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throughput compared to TIMS and can achieve comparable precision for many applications.

[7]

During analysis, the measured isotope ratios are corrected for instrumental mass fractionation.

The ¹⁴³Nd/¹⁴⁴Nd ratio is typically normalized to a constant ¹⁴⁶Nd/¹⁴⁴Nd ratio of 0.7219.[8]

Visualizations
The following diagrams illustrate key concepts and workflows related to the use of

Neodymium-143 as a geological tracer.
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Caption: The ¹⁴⁷Sm to ¹⁴³Nd radioactive decay system.
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Caption: Conceptual diagram of εNd evolution in geological reservoirs.
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Caption: General experimental workflow for Sm-Nd isotope analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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